Cas no 1314736-51-0 (2-(5-chloro-2-hydroxyphenyl)-2-methylpropanenitrile)

• Product Name: 2-(5-chloro-2-hydroxyphenyl)-2-methylpropanenitrile
• CAS No: 1314736-51-0
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 6397463
• PubChem ID: 129920234
• Update Time: 2025-11-01

2-(5-chloro-2-hydroxyphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-hydroxyphenyl)-2-methylpropanenitrile
• 1314736-51-0
• EN300-1964433

• Inchi： 1S/C10H10ClNO/c1-10(2,6-12)8-5-7(11)3-4-9(8)13/h3-5,13H,1-2H3
• InChI Key： QKKXJQPXFSUZLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C#N)(C)C)O

Computed Properties

• Exact Mass: 195.0450916g/mol
• Monoisotopic Mass: 195.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44Ų

Additional information on 2-(5-chloro-2-hydroxyphenyl)-2-methylpropanenitrile

Introduction to 2-(5-chloro-2-hydroxyphenyl)-2-methylpropanenitrile (CAS No. 1314736-51-0)

2-(5-chloro-2-hydroxyphenyl)-2-methylpropanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1314736-51-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a nitrile functional group and a dichlorinated aromatic ring, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and hydroxy substituents on the aromatic ring introduces a high degree of reactivity, enabling diverse chemical transformations that are pivotal for drug discovery and development.

The molecular structure of 2-(5-chloro-2-hydroxyphenyl)-2-methylpropanenitrile consists of a benzene ring substituted with a 5-chloro group at the 5-position and a 2-hydroxy group at the 2-position, coupled with an aliphatic side chain terminating in a nitrile group. This arrangement not only imparts specific electronic and steric properties but also opens up numerous possibilities for further functionalization. The compound’s solubility profile, thermal stability, and reactivity under various conditions have been extensively studied, making it a cornerstone in synthetic organic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds derived from aromatic precursors. 2-(5-chloro-2-hydroxyphenyl)-2-methylpropanenitrile has emerged as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The dichlorinated aromatic system enhances electrophilic aromatic substitution reactions, facilitating the introduction of additional functional groups that can modulate biological activity. This characteristic has been leveraged in the development of small-molecule inhibitors that interact with specific biological targets.

One of the most compelling aspects of 2-(5-chloro-2-hydroxyphenyl)-2-methylpropanenitrile is its role in constructing complex drug molecules through multi-step synthetic pathways. Researchers have utilized this compound to develop derivatives with enhanced pharmacokinetic properties, such as improved solubility and bioavailability. The nitrile group serves as a versatile handle for further transformations, including hydrolysis to carboxylic acids or reduction to amides, which are common motifs in drug design. These transformations have been instrumental in creating libraries of compounds for high-throughput screening (HTS) to identify lead candidates for further optimization.

The application of computational chemistry and molecular modeling has further elucidated the potential of 2-(5-chloro-2-hydroxyphenyl)-2-methylpropanenitrile as a building block. Advanced computational methods have been employed to predict binding affinities and interactions with biological targets, providing insights into structure-activity relationships (SAR). These studies have not only accelerated the discovery process but also provided rational frameworks for designing next-generation therapeutics. The integration of experimental data with computational predictions has become indispensable in modern drug development pipelines.

Recent breakthroughs in green chemistry have also influenced the synthesis of 2-(5-chloro-2-hydroxyphenyl)-2-methylpropanenitrile. Efforts have been directed toward developing more sustainable synthetic routes that minimize waste and hazardous byproducts. Catalytic methods, including transition-metal-catalyzed cross-coupling reactions, have been explored to enhance efficiency and selectivity. These innovations align with global trends toward environmentally conscious pharmaceutical manufacturing, ensuring that the production of this compound adheres to stringent sustainability standards.

The biological activity of derivatives derived from 2-(5-chloro-2-hydroxyphenyl)-2-methylpropanenitrile has been thoroughly investigated in preclinical studies. Researchers have observed promising results in modulating enzyme activities and receptor interactions relevant to human health. For instance, certain analogs have demonstrated inhibitory effects on kinases and phosphodiesterases, which are critical targets in oncology research. Additionally, modifications to the side chain have revealed novel mechanisms of action against infectious agents, highlighting the compound’s broad therapeutic potential.

The role of 5-chloro and hydroxy substituents in influencing pharmacological properties cannot be overstated. These groups contribute to lipophilicity and hydrogen bonding capabilities, which are essential for drug-receptor interactions. The balance between these substituents has been fine-tuned through structural optimization studies to achieve desired pharmacokinetic profiles. Such meticulous design approaches underscore the importance of understanding molecular interactions at a fundamental level to develop effective therapeutics.

As research continues to evolve, new methodologies for synthesizing and analyzing 2-(5-chloro-2-hydroxyphenyl)-2-methylpropanenitrile are being developed. Advances in spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have enabled high-resolution structural determination and purity assessment. These tools are complemented by high-performance liquid chromatography (HPLC) for purification purposes, ensuring that researchers work with material meeting stringent quality standards.

The commercial significance of 1314736-51-0 cannot be ignored either. As demand for specialized intermediates grows, suppliers have stepped up to meet industry needs by providing high-purity material tailored for pharmaceutical applications. Quality control measures are rigorously enforced to guarantee consistency across batches, which is crucial for reproducibility in synthetic chemistry workflows. This reliability has made this compound a preferred choice for many research institutions and pharmaceutical companies worldwide.

In conclusion,(CAS No.) 1314736-51-0, represents more than just a chemical entity; it embodies innovation at the intersection of organic synthesis and medicinal chemistry. Its unique structural features offer unparalleled flexibility for designing bioactive molecules with tailored properties. As scientific understanding advances and new technologies emerge,(the compound) will undoubtedly continue to play a pivotal role in shaping future therapeutic strategies across multiple disease areas.